1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)imidazolidin-2-yl]ethanone
• InChI: InChI=1S/C13H15F3N2O2/c1-20-10-4-2-9(3-5-10)11(19)8-12(13(14,15)16)17-6-7-18-12/h2-5,17-18H,6-8H2,1H3
• InChI Key: XTYNULWADDTBRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC2(NCCN2)C(F)(F)F
• Molecular Formula: C13H15F3N2O2
• Molecular Weight: 288.27 g/mol

Description

1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone, also known as TFMPP, is a synthetic compound that belongs to the family of piperazines. TFMPP is commonly used as a research chemical in the scientific community due to its unique properties, which make it an ideal candidate for studying the biochemical and physiological effects of drugs.

Mechanism of Action

1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone acts as a partial agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone also acts as an inhibitor of the reuptake of serotonin, dopamine, and noradrenaline, which leads to an increase in the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone has been shown to induce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes changes in mood, cognition, and perception, such as increased feelings of euphoria, empathy, and sociability.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone in lab experiments is its ability to mimic the effects of other psychoactive drugs, such as MDMA. This allows researchers to study the effects of these drugs without using illegal substances. However, 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone also has some limitations, such as its potential toxicity and the fact that it may not fully replicate the effects of other drugs.

Future Directions

There are many potential future directions for research involving 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone. One area of interest is the potential use of 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone as a treatment for depression and anxiety disorders. Another area of interest is the study of the long-term effects of 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone on the brain and the potential risks associated with its use. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone and its potential applications in the field of neuroscience.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone involves the reaction of 1-(4-methoxyphenyl)piperazine with trifluoroacetic anhydride and imidazole in anhydrous conditions. The resulting product is then purified through column chromatography to yield pure 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone.

Scientific Research Applications

1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone is widely used in scientific research to study the effects of psychoactive drugs on the central nervous system. It is commonly used as a substitute for MDMA in studies due to its similar effects on serotonin receptors. 1-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-2-imidazolidinyl]ethanone has also been studied for its potential use as a treatment for depression and anxiety disorders.